![molecular formula C19H20ClN3O4 B2687295 N1-(2-chlorophenyl)-N2-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)oxalamide CAS No. 1396877-79-4](/img/structure/B2687295.png)
N1-(2-chlorophenyl)-N2-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)oxalamide
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Overview
Description
N1-(2-chlorophenyl)-N2-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)oxalamide, also known as TRO19622, is a novel small molecule that has shown potential in treating neurological disorders.
Mechanism of Action
N1-(2-chlorophenyl)-N2-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)oxalamide acts as a selective inhibitor of the sigma-1 receptor, which is a chaperone protein involved in the regulation of various cellular processes such as calcium signaling, protein folding, and stress response. This compound binding to the sigma-1 receptor leads to the activation of various signaling pathways that promote neuroprotection and neuroregeneration.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in preclinical studies. This compound reduces oxidative stress and inflammation by modulating the expression of various antioxidant and anti-inflammatory genes. This compound also promotes neuroregeneration by enhancing the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and nerve growth factor (NGF).
Advantages and Limitations for Lab Experiments
N1-(2-chlorophenyl)-N2-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)oxalamide has several advantages for lab experiments. This compound is a small molecule with good solubility and stability, which makes it easy to handle and administer. This compound has also shown good bioavailability and brain penetration in preclinical studies. However, this compound has some limitations for lab experiments. This compound has a low therapeutic index, which means that it has a narrow range between the effective and toxic dose. This compound also has a short half-life, which requires frequent dosing.
Future Directions
There are several future directions for N1-(2-chlorophenyl)-N2-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)oxalamide research. One direction is to investigate the potential of this compound in treating other neurological disorders such as Huntington's disease and amyotrophic lateral sclerosis. Another direction is to optimize the pharmacokinetic properties of this compound to improve its therapeutic index and reduce the dosing frequency. Additionally, the mechanism of action of this compound needs to be further elucidated to identify potential drug targets and develop more potent and selective sigma-1 receptor modulators.
Conclusion:
In conclusion, this compound is a novel small molecule with potential in treating neurological disorders. The synthesis method of this compound involves the reaction between 2-chloroaniline and N-(1-furan-3-ylcarbonyl)-4-piperidinemethanol. This compound acts as a selective inhibitor of the sigma-1 receptor and has shown neuroprotective effects in preclinical studies. This compound has several advantages for lab experiments, but also has some limitations. There are several future directions for this compound research, including investigating its potential in treating other neurological disorders and optimizing its pharmacokinetic properties.
Synthesis Methods
The synthesis of N1-(2-chlorophenyl)-N2-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)oxalamide involves the reaction between 2-chloroaniline and N-(1-furan-3-ylcarbonyl)-4-piperidinemethanol in the presence of oxalyl chloride. This reaction yields this compound as a white solid with a purity of more than 99%.
Scientific Research Applications
N1-(2-chlorophenyl)-N2-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)oxalamide has been extensively studied for its potential in treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis. In preclinical studies, this compound has shown neuroprotective effects by reducing oxidative stress, inflammation, and neuronal death. This compound has also been shown to improve cognitive function and motor deficits in animal models of neurological disorders.
Properties
IUPAC Name |
N'-(2-chlorophenyl)-N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20ClN3O4/c20-15-3-1-2-4-16(15)22-18(25)17(24)21-11-13-5-8-23(9-6-13)19(26)14-7-10-27-12-14/h1-4,7,10,12-13H,5-6,8-9,11H2,(H,21,24)(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PCKZDPNREKPVGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C(=O)NC2=CC=CC=C2Cl)C(=O)C3=COC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20ClN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
389.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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